Cas no 868212-65-1 (2-(4-methylbenzenesulfonamido)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 2-(4-methylbenzenesulfonamido)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 868212-65-1
• MF: C₂₅H₂₃N₅O₅S₂
• MW: 537.610622644424
• CID: 5797010
• Update Time: 2025-06-09

2-(4-methylbenzenesulfonamido)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-[[(4-methylphenyl)sulfonyl]amino]-N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• 2-(4-methylbenzenesulfonamido)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

• Inchi： 1S/C25H23N5O5S2/c1-17-7-11-20(12-8-17)36(32,33)29-23-6-4-3-5-22(23)24(31)28-19-9-13-21(14-10-19)37(34,35)30-25-26-16-15-18(2)27-25/h3-16,29H,1-2H3,(H,28,31)(H,26,27,30)
• InChI Key： UNFDBOIRZDBWMG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=CC=C1NS(C1=CC=C(C)C=C1)(=O)=O

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• pka: 6.60±0.10(Predicted)

Additional information on 2-(4-methylbenzenesulfonamido)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

Professional Introduction to Compound with CAS No. 868212-65-1 and Product Name: 2-(4-methylbenzenesulfonamido)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

The compound in question, identified by the CAS No. 868212-65-1, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name: 2-(4-methylbenzenesulfonamido)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide highlights its intricate chemical composition, which includes multiple functional groups such as sulfonamides and amides. These features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have emphasized the importance of designing molecules with multiple binding sites to enhance their pharmacological efficacy. The structure of this compound, featuring both 4-methylbenzenesulfonamido and 4-(4-methylpyrimidin-2-yl)sulfamoylphenyl moieties, suggests a high potential for interaction with biological targets. Such interactions are crucial for modulating cellular processes and have been extensively studied in the context of drug discovery.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs targeting various diseases. The sulfonamide group is well-known for its ability to form hydrogen bonds, which enhances binding affinity to biological receptors. Additionally, the presence of a methylpyrimidine moiety can contribute to metabolic stability and improve oral bioavailability, key factors in drug design.

In recent years, there has been a surge in research focused on identifying novel compounds that can modulate inflammatory pathways. The structure of this compound exhibits characteristics that are reminiscent of known anti-inflammatory agents, making it an attractive candidate for further investigation. Studies have shown that molecules with similar scaffolds can interact with enzymes and receptors involved in inflammation, potentially leading to therapeutic benefits.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methodologies are critical in modern drug discovery, as they allow chemists to access novel molecular architectures with desired properties.

Computational modeling has also played a pivotal role in understanding the pharmacological profile of this compound. Molecular docking studies have been conducted to predict its interactions with potential targets, such as kinases and transcription factors. These simulations provide valuable insights into how the compound might behave within biological systems, guiding further experimental validation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use in agrochemicals and specialty chemicals, where similar sulfonamide-based compounds have demonstrated efficacy. This versatility underscores the importance of developing versatile chemical entities that can address multiple challenges across different industries.

As research continues to evolve, the demand for innovative chemical entities like this one will only increase. The ability to design molecules with precise functional groups allows researchers to fine-tune their pharmacological properties, leading to more effective and targeted therapies. The CAS No. 868212-65-1 serves as a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community.

In conclusion, the compound identified by CAS No. 868212-65-1 and named 2-(4-methylbenzenesulfonamido)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a promising candidate for various therapeutic applications. Further research is warranted to fully explore its potential and translate these findings into tangible benefits for patients worldwide.